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Compound of Interest

Compound Name: 1,4-Diacetoxybutane

Cat. No.: B3422659

An in-depth exploration of the synonyms, properties, synthesis, and applications of 1,4-
Diacetoxybutane, a versatile intermediate in chemical synthesis.

This technical guide provides a detailed overview of 1,4-Diacetoxybutane, also known by
various synonyms and alternative names. It is intended for researchers, scientists, and
professionals in drug development and other scientific fields who utilize this compound in their
work. This document consolidates key data, outlines experimental protocols, and illustrates the
relationships between its various nomenclatures.

Synonyms and Alternative Names

1,4-Diacetoxybutane is known by a variety of names in scientific literature and commercial
listings. Understanding these different nomenclatures is crucial for effective literature searches
and chemical sourcing. The compound is systematically named as 4-acetyloxybutyl acetate
according to [IUPAC nomenclature.

Other commonly used synonyms and alternative names include:

1,4-Butanediol diacetate[1][2]

Butane-1,4-diyl diacetate

Tetramethylene diacetate[1]

1,4-Butylene glycol diacetate[2]
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Tetramethylene acetate[2]

Butylene glycol diacetate[2]

1,4-Butanediol, 1,4-diacetate[2]

NSC 67924][2]

The relationship between the primary name and its key synonyms is visualized in the diagram
below.

Synonyms & Alternative Names

4-acetyloxybutyl acetate (IUPAC)

1,4-Butylene glycol diacetate

4-Diacetoxybutane Tetramethylene diacetate

Butane-1,4-diyl diacetate

1,4-Butanediol diacetate

Click to download full resolution via product page
Caption: Relationship between 1,4-Diacetoxybutane and its common synonyms.

Physicochemical Properties

A summary of the key physical and chemical properties of 1,4-Diacetoxybutane is presented
in the table below for easy reference and comparison.
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Property Value

Molecular Formula CsH1404

Molecular Weight 174.19 g/mol

CAS Number 628-67-1[2]

Appearance Colorless to almost colorless liquid[3]
Melting Point 12.00 °C

Boiling Point 229.00 °C @ 760.00 mm Hg

Flash Point 221.00 °F (105.20 °C) (estimated)

Vapor Pressure 0.100000 mmHg @ 25.00 °C (estimated)

Spectroscopic Data

Spectroscopic data is essential for the structural confirmation of 1,4-Diacetoxybutane. The
NIST WebBook provides access to IR and mass spectrometry data for this compound.[4][5][6]
Additionally, 1H NMR spectral data is available, showing characteristic shifts at approximately
4.103 ppm, 2.051 ppm, and 1.720 ppm in CDCI3.[7]

Experimental Protocols

The synthesis of 1,4-Diacetoxybutane is a critical process for its application in further
chemical transformations. Below are detailed methodologies for its preparation.

Synthesis of 1,4-Diacetoxybutane via Hydrogenation of
1,4-Diacetoxy-2-butene

A common industrial method involves the hydrogenation of 1,4-diacetoxy-2-butene.[8]

Reaction Workflow:
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Caption: Workflow for the synthesis of 1,4-Diacetoxybutane.
Detailed Methodology:

o Oxyacetylation of Butadiene: In the initial step, butadiene and acetic acid undergo
oxyacetylation in the liquid phase to produce 1,4-diacetoxy-2-butene. This reaction is
typically carried out at approximately 70 °C and 70 bar pressure over a Palladium on carbon
(Pd/C) catalyst promoted with tellurium (Te). This step achieves a selectivity of over 90%.[8]

e Hydrogenation: The resulting 1,4-diacetoxy-2-butene is then hydrogenated in the liquid
phase. This reaction is conducted at around 60 °C and 50 bar using a conventional
hydrogenation catalyst. The selectivity for 1,4-diacetoxybutane in this step is greater than
98%.[8] A patent describes a specific example where 1,4-diacetoxybutene is hydrogenated in
a titanium reaction kettle with a platinum-based catalyst on an activated carbon carrier. The
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reaction is run at 60°C and 3.0 MPa hydrogen pressure for 90 minutes, yielding 1,4-
diacetoxybutane with high selectivity.[9]

Applications in Research and Drug Development

1,4-Diacetoxybutane serves as a crucial intermediate in the synthesis of 1,4-butanediol
(BDO), a significant industrial chemical.[10][11] The hydrolysis of 1,4-diacetoxybutane yields
1,4-butanediol.[10]

1,4-Butanediol itself has extensive applications in the chemical industry, including:

e The production of tetrahydrofuran (THF), a valuable solvent.[12]

o The manufacture of plastics, elastic fibers, and polyurethanes.[12]

e As a raw material for polybutylene terephthalate (PBT) and y-butyrolactone (GBL).[13]

While direct applications of 1,4-diacetoxybutane in drug development are not extensively
documented, its role as a precursor to 1,4-butanediol and its derivatives makes it an important
compound for synthetic chemists. The diacetate functionality can serve as a protecting group
for the diol, which can be deprotected under specific conditions. This strategy is valuable in
multi-step organic syntheses, which are common in the development of pharmaceutical
compounds.

Furthermore, the related compound, butane-1,4-diyl diacetoacetate, is highlighted as a
versatile building block in the synthesis of complex heterocyclic scaffolds for drug discovery.
[14] This suggests that derivatives of 1,4-diacetoxybutane can play a significant role in the
construction of novel molecular architectures for therapeutic applications. The synthesis of
such derivatives often involves the diol precursor, 1,4-butanediol, which is readily obtained from
1,4-diacetoxybutane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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